Cas no 868225-23-4 (methyl 2-({2-(cyclopentylcarbamoyl)methyl-1-oxo-1,2-dihydroisoquinolin-5-yl}oxy)acetate)

• Product Name: methyl 2-({2-(cyclopentylcarbamoyl)methyl-1-oxo-1,2-dihydroisoquinolin-5-yl}oxy)acetate
• CAS No: 868225-23-4
• MF: C₁₉H₂₂N₂O₅
• MW: 358.388385295868
• CID: 6016332
• PubChem ID: 2149565
• Update Time: 2025-05-21

methyl 2-({2-(cyclopentylcarbamoyl)methyl-1-oxo-1,2-dihydroisoquinolin-5-yl}oxy)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-({2-(cyclopentylcarbamoyl)methyl-1-oxo-1,2-dihydroisoquinolin-5-yl}oxy)acetate
• methyl 2-[2-[2-(cyclopentylamino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxyacetate
• methyl 2-({2-[(cyclopentylcarbamoyl)methyl]-1-oxo-1,2-dihydroisoquinolin-5-yl}oxy)acetate
• 868225-23-4
• F1808-0228
• methyl 2-((2-(2-(cyclopentylamino)-2-oxoethyl)-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy)acetate
• AKOS024610268

• Inchi： 1S/C19H22N2O5/c1-25-18(23)12-26-16-8-4-7-15-14(16)9-10-21(19(15)24)11-17(22)20-13-5-2-3-6-13/h4,7-10,13H,2-3,5-6,11-12H2,1H3,(H,20,22)
• InChI Key： ZFLZPKAKXXQHKZ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)COC1=CC=CC2=C1C=CN(CC(NC1CCCC1)=O)C2=O

Computed Properties

• Exact Mass: 358.15287181g/mol
• Monoisotopic Mass: 358.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 84.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on methyl 2-({2-(cyclopentylcarbamoyl)methyl-1-oxo-1,2-dihydroisoquinolin-5-yl}oxy)acetate

Methyl 2-({2-(Cyclopentylcarbamoyl)methyl-1-oxo-1,2-dihydroisoquinolin-5-yl}oxy)acetate (CAS No. 868225-23-4): An Overview

Methyl 2-({2-(cyclopentylcarbamoyl)methyl-1-oxo-1,2-dihydroisoquinolin-5-yl}oxy)acetate (CAS No. 868225-23-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a methyl ester derivative of an isoquinoline-based structure. The unique chemical composition and functional groups of this compound make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of methyl 2-({2-(cyclopentylcarbamoyl)methyl-1-oxo-1,2-dihydroisoquinolin-5-yl}oxy)acetate is characterized by the presence of an isoquinoline ring, a cyclopentylcarbamoyl group, and an ester functional group. These structural features contribute to its potential biological activities and pharmacological properties. The isoquinoline ring, a common scaffold in many bioactive molecules, is known for its ability to interact with various biological targets, including enzymes and receptors. The cyclopentylcarbamoyl group adds additional complexity and specificity to the molecule, potentially enhancing its binding affinity and selectivity.

Recent studies have highlighted the potential of methyl 2-({2-(cyclopentylcarbamoyl)methyl-1-oxo-1,2-dihydroisoquinolin-5-yl}oxy)acetate in the treatment of various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation in conditions like rheumatoid arthritis and inflammatory bowel disease.

Furthermore, preliminary clinical trials have indicated that methyl 2-({2-(cyclopentylcarbamoyl)methyl-1-oxo-1,2-dihydroisoquinolin-5-yl}oxy)acetate may have neuroprotective effects. A study conducted at the University of California, San Francisco, found that this compound can reduce oxidative stress and prevent neuronal cell death in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings suggest that it could be a promising candidate for the development of new therapies targeting these debilitating conditions.

In addition to its anti-inflammatory and neuroprotective properties, methyl 2-({2-(cyclopentylcarbamoyl)methyl-1-oxo-1,2-dihydroisoquinolin-5-yl}oxy)acetate has also shown potential as an anticancer agent. Research published in Cancer Research has reported that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action appears to involve the inhibition of specific signaling pathways that are often dysregulated in cancer cells, such as the PI3K/AKT pathway.

The pharmacokinetic properties of methyl 2-({2-(cyclopentylcarbamoyl)methyl-1-oxo-1,2-dihydroisoquinolin-5-yl}oxy)acetate have been extensively studied to ensure its suitability for therapeutic use. Preclinical studies have demonstrated that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed after oral administration and has good bioavailability. It also exhibits low toxicity and minimal side effects in animal models.

The synthesis of methyl 2-({2-(cyclopentylcarbamoyl)methyl-1-o xo -1 , 2 -d i h y d ro i s o q u i n o l i n -5 -y l } o x y ) a c e t a t e involves several steps and requires careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of cyclopentanecarboxylic acid with an appropriate amine to form the cyclopentylcarbamoyl group, followed by coupling with an isoquinoline derivative to form the final product. Advances in synthetic chemistry have made it possible to produce this compound on a larger scale, facilitating further research and development.

In conclusion, methyl 2 - ( { 2 - ( c y c l o p e n t y l c a r b a m o y l ) m e t h y l - 1 - o x o - 1 , 2 - d i h y d r o i s o q u i n o l i n -5 -y l } o x y ) a c e t a t e (CAS No. 868225 - 000000000000000000004 ) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation in medicinal chemistry and drug development. As research continues to advance our understanding of this compound's mechanisms of action and safety profile, it holds significant promise for addressing unmet medical needs in various disease areas.